Cas no 857637-04-8 (1-(2-aminoethyl)piperidin-2-ylmethanol)

• Product Name: 1-(2-aminoethyl)piperidin-2-ylmethanol
• CAS No: 857637-04-8
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• MDL: MFCD06408759
• CID: 1086205
• PubChem ID: 4712031
• Update Time: 2025-05-22

1-(2-aminoethyl)piperidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-Aminoethyl)piperidin-2-yl)methanol
• [1-(2-aminoethyl)piperidin-2-yl]methanol
• [1-(2-aminoethyl)piperidin-2-yl]methanol(SALTDATA: 0.07H2CO3)
• RMUAPJQMCAJRQH-UHFFFAOYSA-N
• SCHEMBL3897698
• AM101365
• [1-(2-aminoethyl)piperidin-2-yl]methanol, AldrichCPR
• 857637-04-8
• MFCD06408759
• [1-(2-Amino-ethyl)-piperidin-2-yl]-methanol
• SB41162
• [1-(2-Amino-ethyl)-piperidin-2-yl]methanol
• BS-38457
• [1-(2-Amino-ethyl)-piperidin-2-yl-]methanol
• DTXSID70405684
• AKOS010666684
• CHEMBRDG-BB 4011096
• [1-(2-Aminoethyl)-2-piperidinyl]methanol
• DB-290373
• 1-(2-aminoethyl)piperidin-2-ylmethanol

• MDL： MFCD06408759
• Inchi： 1S/C8H18N2O/c9-4-6-10-5-2-1-3-8(10)7-11/h8,11H,1-7,9H2
• InChI Key： RMUAPJQMCAJRQH-UHFFFAOYSA-N
• SMILES： OCC1CCCCN1CCN

Computed Properties

• Exact Mass: 158.14200
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 266℃
• Flash Point: 115℃
• PSA: 49.49000
• LogP: 0.43010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(2-aminoethyl)piperidin-2-ylmethanol

1-(2-Aminoethyl)piperidin-2-ylmethanol: A Comprehensive Overview

1-(2-Aminoethyl)piperidin-2-ylmethanol, also known by its CAS Registry Number CAS No 857637-04-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's structure consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at the 2-position by a methanol group and an aminoethyl side chain. This configuration imparts the molecule with both hydrophilic and hydrophobic properties, making it a versatile candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-Aminoethyl)piperidin-2-ylmethanol. Researchers have explored various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These methods not only enhance yield but also improve the purity of the compound, which is crucial for its application in pharmaceutical research. The ability to synthesize this compound in large quantities has furthered its utility in preclinical studies and early-stage drug development.

The pharmacological profile of CAS No 857637-04-8 has been extensively studied in recent years. Preclinical data indicate that this compound exhibits promising activity in modulating key biological targets associated with neurological disorders. For instance, studies have shown that it interacts with nicotinic acetylcholine receptors, suggesting potential applications in the treatment of Alzheimer's disease and other neurodegenerative conditions. Additionally, research into its anti-inflammatory properties has revealed its ability to inhibit pro-inflammatory cytokines, making it a candidate for therapies targeting chronic inflammatory diseases.

One of the most exciting developments involving 1-(2-Aminoethyl)piperidin-2-ylmethanol is its role as a lead compound in drug design. By leveraging computational chemistry tools such as molecular docking and pharmacophore modeling, scientists have identified structural modifications that could enhance the compound's bioavailability and efficacy. These insights have paved the way for the development of second-generation analogs with improved pharmacokinetic profiles.

In conclusion, CAS No 857637-04-8, or 1-(2-Aminoethyl)piperidin-2-ylmethanol, represents a valuable asset in contemporary chemical research. Its unique structure, coupled with advancements in synthetic and pharmacological studies, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in the discovery of novel therapeutic agents.